Cas no 2137565-38-7 (Pyrido[4,3-c]pyridazine, 5,6,7,8-tetrahydro-6-methyl-3-(3-methyl-1-piperazinyl)-)

• Product Name: Pyrido[4,3-c]pyridazine, 5,6,7,8-tetrahydro-6-methyl-3-(3-methyl-1-piperazinyl)-
• CAS No: 2137565-38-7
• MF: C₁₃H₂₁N₅
• MW: 247.339341878891
• CID: 5297873
• Update Time: 2025-07-17

Pyrido[4,3-c]pyridazine, 5,6,7,8-tetrahydro-6-methyl-3-(3-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-c]pyridazine, 5,6,7,8-tetrahydro-6-methyl-3-(3-methyl-1-piperazinyl)-

• Inchi： 1S/C13H21N5/c1-10-8-18(6-4-14-10)13-7-11-9-17(2)5-3-12(11)15-16-13/h7,10,14H,3-6,8-9H2,1-2H3
• InChI Key： PULVDQQICBZNSO-UHFFFAOYSA-N
• SMILES： C12CCN(C)CC1=CC(N1CCNC(C)C1)=NN=2

Additional information on Pyrido[4,3-c]pyridazine, 5,6,7,8-tetrahydro-6-methyl-3-(3-methyl-1-piperazinyl)-

Comprehensive Overview of Pyrido[4,3-c]pyridazine, 5,6,7,8-tetrahydro-6-methyl-3-(3-methyl-1-piperazinyl)- (CAS No. 2137565-38-7)

The compound Pyrido[4,3-c]pyridazine, 5,6,7,8-tetrahydro-6-methyl-3-(3-methyl-1-piperazinyl)- (CAS No. 2137565-38-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This article delves into its chemical properties, synthesis, and relevance in modern drug discovery, addressing common queries and trending topics in the field.

Structurally, Pyrido[4,3-c]pyridazine derivatives are known for their fused bicyclic systems, which contribute to their stability and binding affinity with biological targets. The presence of a tetrahydro-6-methyl moiety and a 3-methyl-1-piperazinyl substituent enhances its pharmacokinetic properties, making it a promising candidate for modulating enzyme activity or receptor interactions. Researchers are particularly interested in its potential role in central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in precision medicine.

The synthesis of CAS No. 2137565-38-7 typically involves multi-step organic reactions, including cyclization and functional group modifications. Recent advancements in green chemistry have prompted explorations into more sustainable synthetic routes, reducing environmental impact while maintaining yield efficiency. This aligns with the growing demand for eco-friendly pharmaceutical production, a hot topic in both academic and industrial circles.

From a therapeutic perspective, Pyrido[4,3-c]pyridazine derivatives are being investigated for their selective inhibition properties. For instance, their interaction with kinase enzymes has implications for cancer therapy, a field where targeted treatments are highly sought after. Additionally, the compound’s neuroprotective effects are under scrutiny, particularly in the context of neurodegenerative diseases like Alzheimer’s and Parkinson’s, which dominate global health discussions.

Analytical characterization of CAS No. 2137565-38-7 employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm purity and structural integrity. These methods are critical for ensuring reproducibility in research, a recurring concern highlighted in open-access scientific forums and peer-reviewed journals.

In the realm of drug delivery, the compound’s solubility and bioavailability are key focus areas. Innovations like nanocarrier systems and prodrug strategies are being explored to enhance its therapeutic efficacy, addressing frequent questions about improving drug absorption and reducing side effects.

To summarize, Pyrido[4,3-c]pyridazine, 5,6,7,8-tetrahydro-6-methyl-3-(3-methyl-1-piperazinyl)- represents a versatile scaffold in medicinal chemistry. Its intersection with cutting-edge research and alignment with patient-centric treatment paradigms underscores its importance in the evolving landscape of healthcare innovation.